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Compound of Interest

Compound Name: 2-Bromobutanal

Cat. No.: B1282435

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromobutanal could be located during
the compilation of this guide. The following information is based on the chemical properties of
2-Bromobutanal, general knowledge of a-bromoaldehydes, and safety data for the closely
related compound, 2-bromobutane. This guide is intended for use by trained research,
scientific, and drug development professionals. All procedures should be conducted with a
thorough understanding of the potential hazards and in strict adherence to institutional safety
protocols.

Chemical and Physical Properties

2-Bromobutanal is an organic compound that is expected to be a colorless to pale-yellow
liquid.[1] As an a-bromoaldehyde, it possesses two reactive functional groups: an aldehyde and
a carbon-bromine bond, making it a versatile intermediate in organic synthesis.[1]

Property Value Source
Molecular Formula CaH7BrO [1112]
Molecular Weight 151.00 g/mol [1][2]
Appearance Colorless to pale-yellow liquid [1]

Expected to be soluble in
Solubility organic solvents and insoluble General chemical principles
in water.[1]
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Hazard Identification and Classification

While specific toxicity data for 2-Bromobutanal is unavailable, it should be handled as a

hazardous substance due to its chemical structure. Aldehydes are known irritants, and organic

bromides can be toxic.[1] The closely related compound, 2-bromobutane, is classified as a

flammable liquid and may cause drowsiness or dizziness.[3]

Hazard Class

Classification

Precautionary Statement

Assumed to be a flammable

Keep away from heat, sparks,

Flammability iquid open flames, and hot surfaces.
iquid.
a No smoking.[3]
) Do not eat, drink or smoke
o Harmful if swallowed ] ) ]
Acute Toxicity (Oral) when using this product. Rinse

(assumed).

mouth.

Acute Toxicity (Dermal)

Harmful in contact with skin

(assumed).

Wear protective

gloves/protective clothing.

Acute Toxicity (Inhalation)

Harmful if inhaled (assumed).

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a

well-ventilated area.

Skin Corrosion/Irritation

Causes skin irritation

(assumed).

Wash skin thoroughly after
handling.

Eye Damage/Irritation

Causes serious eye irritation

(assumed).

Wear eye protection/face

protection.

Specific Target Organ Toxicity

May cause respiratory irritation

(assumed).

Safe Handling and Personal Protective Equipment

(PPE)

All manipulations of 2-Bromobutanal should be performed in a well-ventilated chemical fume

hood.
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Personal Protective Equipment (PPE)

Equipment Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene), a flame-retardant lab coat, and

closed-toe shoes.

All work should be conducted in a chemical
_ _ fume hood. If a fume hood is not available, a
Respiratory Protection , _ _
NIOSH-approved respirator with an organic

vapor cartridge is required.

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Keep containers tightly closed when not in use.[3]

Storage Procedures

Store 2-Bromobutanal in a cool, dry, and well-ventilated area away from incompatible
materials.
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Storage Condition

Requirement

Temperature Cool
Ventilation Well-ventilated
Container Tightly closed, properly labeled container.

Incompatible Materials

Strong oxidizing agents, strong bases, and

metals.[3]

Storage Area

Flammables storage cabinet.

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
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o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[3]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Vapors may form explosive mixtures with air.[3] Upon combustion, may
produce toxic fumes of bromine and carbon monoxide.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures (Spill Cleanup)
o Small Spills:

o

Eliminate all ignition sources.

[¢]

Wear appropriate PPE.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[e]

Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spills:
o Evacuate the area immediately.
o Contact your institution's environmental health and safety department.
o Prevent the spill from entering drains or waterways.

Experimental Protocols and Workflows

The following diagrams illustrate a general workflow for the safe handling of 2-Bromobutanal
and a logical process for hazard mitigation.
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Safe Handling Workflow for 2-Bromobutanal

Preparation

Geview SDS (or equivalent hazard informationa

Don appropriate PPE
Grepare work area in fume hoocD

Handling

GVeigh/measure required amouna
Gerform reaction or procedura
G/Ionitor reaction conditions)

Post-Procedure

Guench reaction (if necessarya
Gegregate and label wasta

(Doff PPE and wash handsj
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Hazard Mitigation Decision Tree

Is there a spill?

Yes (Minor) Yes (Major)

Is there a fire?

Yes (Minor)

Yes (Major)

Personal Exposure?

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Storage of 2-Bromobutanal: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282435#safe-handling-and-storage-procedures-for-
2-bromobutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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